Cas no 946347-11-1 (3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946347-11-1
• MF: C₁₉H₂₃FN₂O₅S₂
• MW: 442.52472615242
• CID: 5514326
• Update Time: 2025-06-14

3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C19H23FN2O5S2/c1-3-11-28(23,24)22-10-4-5-14-12-15(6-8-18(14)22)21-29(25,26)16-7-9-19(27-2)17(20)13-16/h6-9,12-13,21H,3-5,10-11H2,1-2H3
• InChI Key： YSCKRYNNHLKBKF-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=C(OC)C(F)=C1

Additional information on 3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Recent Advances in the Study of 3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946347-11-1)

The compound 3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946347-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in its production. The researchers employed a multi-step synthesis involving the introduction of the propane-1-sulfonyl group and subsequent sulfonylation, which was characterized using NMR and mass spectrometry. This advancement is critical for scaling up production for further preclinical and clinical studies.

In terms of biological activity, recent investigations have highlighted the compound's efficacy as a selective inhibitor of certain enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide exhibits potent inhibitory effects on COX-2, with minimal impact on COX-1, suggesting its potential as a safer anti-inflammatory agent compared to traditional NSAIDs. This selectivity could reduce gastrointestinal side effects, a common limitation of current therapies.

Furthermore, preclinical studies have explored its pharmacokinetic properties. Research conducted in animal models revealed favorable absorption and distribution profiles, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid clearance in some species. These findings underscore the need for further structural modifications to enhance its drug-like properties.

The therapeutic potential of this compound extends beyond inflammation. Recent in vitro studies have suggested its role in modulating cellular pathways associated with cancer. For instance, a 2023 paper in Cancer Research reported that the compound induces apoptosis in certain cancer cell lines by targeting specific signaling proteins. While these results are preliminary, they open new avenues for its application in oncology.

In conclusion, 3-fluoro-4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946347-11-1) represents a promising candidate for further development in multiple therapeutic areas. Ongoing research aims to address its pharmacokinetic limitations and explore its full pharmacological potential. The compound's unique structural features and biological activity make it a valuable subject for future studies in drug discovery and development.